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Introduction to Solvent Blue 83

Solvent Blue 83 (CAS Registry Number: 103220-11-7) is a specialized solvent dye renowned for its

exceptional thermal stability, with demonstrated heat resistance up to 280°C [1]. This property makes it

particularly valuable for industrial applications requiring colorants that maintain integrity under high-

temperature processing conditions. As a triarylmethane dye, its molecular structure features electron-

donating groups that enable extensive conjugation, contributing to its vibrant blue coloration and distinctive

solubility characteristics [2]. These application notes provide a detailed technical overview of Solvent Blue

83's properties, applications, and testing protocols for researchers and development professionals.

Chemical and Physical Properties

Structural Characteristics

Solvent Blue 83 possesses a complex molecular architecture that contributes to its performance

characteristics. While initially classified as an anthraquinone derivative, more recent structural analyses have

identified it as a triarylmethane-based compound, specifically 1-Naphthalenemethanol, α,α-bis[4-

(dimethylamino)phenyl]-4-(phenylamino) [2]. This molecular framework incorporates multiple aromatic
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rings and nitrogen-containing functional groups that create an optimal electronic environment for color

development and stability.

Molecular Formula: C₁₂H₁₁N₃ [2]

Thermal and Chemical Stability

The exceptional thermal resistance of Solvent Blue 83 is its most distinguishing characteristic, with stability

maintained at temperatures up to 280°C [2] [1]. This performance exceeds that of many other dye classes

which typically undergo degradation at lower temperatures. The compound also demonstrates excellent

chemical stability across a range of conditions, showing no observable changes when exposed to both acidic

(5% hydrochloric acid) and basic (5% sodium carbonate) environments [2] [1].

Table 1: Key Physical and Chemical Properties of Solvent Blue 83

Property Specification Test Method/Notes

Heat Resistance Up to 280°C Minimal degradation below this threshold [2] [1]

Water Solubility Insoluble Typical of solvent dyes [2] [1]

Light Fastness Good to Well ISO standards [1]

Appearance Red light blue powder Physical form [1]

HCl (5%) Resistance No change Excellent acid stability [1]

Na₂CO₃ (5%) Resistance No change Excellent alkali stability [1]

Solubility Profile

As a solvent dye, Solvent Blue 83 exhibits complete insolubility in aqueous systems but demonstrates good

to excellent solubility in various organic solvents [2]. This includes alcohols, esters, and aromatic solvents,

where favorable interactions occur between the aromatic portions of the dye molecule and similar structural

features in the solvent molecules. This profile makes it particularly suitable for non-polar applications.
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Table 2: Solubility Profile of Solvent Blue 83 in Various Solvent Systems

Solvent System Solubility Stability Typical Applications

Water Insoluble Excellent Not applicable for aqueous systems [2]

Alcohols Soluble Good Ink formulations, coatings [2]

Aromatic Solvents Highly Soluble Excellent Plastic coloration, specialty coatings [2]

Acidic Solutions (5% HCl) Insoluble Excellent Chemical resistant applications [2] [1]

Basic Solutions (5% Na₂CO₃) Insoluble Excellent Alkaline environment applications [2] [1]

Industrial Applications

The combination of thermal stability and chemical resistance makes Solvent Blue 83 suitable for demanding

applications across multiple industries:

Plastics and Polymers

Solvent Blue 83 is incorporated into various thermoplastics and polymers that require high-temperature

processing, including polystyrene, polyethylene, polypropylene, and polycarbonate [2]. Its stability at 280°C

ensures color consistency during injection molding, extrusion, and other thermal forming processes without

degradation or color shift.

Printing Inks

The dye serves as a colorant for solvent-based printing inks, particularly those requiring exposure to elevated

temperatures during drying or curing processes. Its vibrant blue coloration and stability in organic solvent

systems make it valuable for specialty printing applications [2].
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Coatings and Paints

In solvent-based coatings for industrial and decorative purposes, Solvent Blue 83 provides excellent color

stability while withstanding high-temperature curing cycles. This includes applications in automotive,

industrial equipment, and specialty coatings [2].

Specialty Applications

Additional applications include coloring for lubricants, oils, waxes, candles, and other non-polar materials

where thermal stability is essential. The dye's insolubility in water makes it particularly suitable for

applications requiring resistance to moisture or aqueous environments [2].

Experimental Protocols

Thermal Stability Assessment

Protocol for Evaluating Heat Resistance of Solvent Blue 83 in Polymer Matrices

Objective: To determine the thermal degradation profile of Solvent Blue 83 when incorporated into polymer

systems under high-temperature conditions.

Materials:

Solvent Blue 83 dye
Target polymer resin (e.g., polypropylene, polystyrene)

Laboratory twin-screw extruder or compounder
Thermal aging oven

Color measurement spectrophotometer
Thermogravimetric analyzer (TGA)

Procedure:

Sample Preparation: Compound the dye into the polymer resin at recommended concentration
(typically 0.1-0.5% w/w) using a twin-screw extruder at processing temperatures relevant to the

polymer system.
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Thermal Exposure: Place compounded samples in a thermal aging oven set at 280°C for defined

time intervals (e.g., 15, 30, 60 minutes).
Color Measurement: Measure the color of samples before and after thermal exposure using a

spectrophotometer, recording CIELAB values (L, a, b*) and calculating color difference (ΔE).
Thermal Analysis: Perform TGA on pure dye and compounded samples to determine decomposition

onset temperature and weight loss profile.

The experimental workflow for this thermal stability assessment can be summarized as follows:

Start Thermal Stability Assessment

Compound dye into polymer
(0.1-0.5% w/w)

Thermal aging at 280°C
(15, 30, 60 min intervals)

Spectrophotometric color
measurement (CIELAB values)

TGA analysis for decomposition
onset temperature

Calculate color difference (ΔE)
and assess degradation

Generate stability report

Click to download full resolution via product page
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Data Interpretation:

Color difference (ΔE) values < 1.0 indicate excellent thermal stability
Decomposition onset temperatures significantly above 280°C confirm heat resistance

Minimal weight loss in TGA below 280°C validates suitability for high-temperature applications

Solvent Compatibility Testing

Protocol for Evaluating Solvent Compatibility and Color Strength

Objective: To assess the solubility and color development of Solvent Blue 83 in various solvent systems.

Materials:

Solvent Blue 83 dye

Test solvents (alcohols, esters, ketones, aromatic hydrocarbons)
Ultrasonic bath

UV-Vis spectrophotometer
Centrifuge

Procedure:

Solution Preparation: Prepare 0.01% w/v solutions of the dye in each test solvent using ultrasonic
agitation if necessary for complete dissolution.

Clarity Assessment: Visually inspect solutions for undissolved particles and measure transmittance
at 600 nm.

Spectrophotometric Analysis: Scan solutions from 400-700 nm using UV-Vis spectrophotometry to
determine λmax and extinction coefficients.

Stability Monitoring: Store solutions at ambient and elevated temperatures (40°C), monitoring color
change or precipitation over 30 days.

Quality Control and Specifications

When specifying Solvent Blue 83 for research and development purposes, the following quality parameters

should be considered:

Table 3: Typical Quality Control Parameters for Solvent Blue 83
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Parameter Specification Range Test Method

Dye Content 98-102% Spectrophotometric analysis [2]

Moisture Content ≤ 1% Karl Fischer titration [2]

Ash Content ≤ 1% Gravimetric analysis [2]

pH (1% solution) 6.0-8.0 pH meter in suitable solvent [2]

Particle Size ≥ 95% through 80 mesh Sieve analysis [2]

Handling and Storage Guidelines

Storage Conditions:

Store in a cool, dry, well-ventilated area at 15°C–25°C [2]

Keep in tightly sealed, moisture-resistant containers
Protect from direct sunlight and incompatible chemicals

Safety Precautions:

Wear appropriate PPE: gloves, goggles, and dust mask/respirator when handling powder [2]
Handle in ventilated space or under fume hood

Avoid inhalation, ingestion, and contact with skin or eyes

Comparative Analysis with Related Dyes

Solvent Blue 83 occupies a specific niche in the solvent blue dye spectrum, particularly distinguished by its

high thermal resistance. The following diagram illustrates the relationship between thermal resistance and

chemical structure for various solvent blue dyes:

Lower Temperature
Dyes (200-220°C)

Medium Temperature
Dyes (220-250°C)

Increased
Thermal Resistance High Temperature

Dyes (250°C+)

Structural
Modification Solvent Blue 83

(280°C Resistance)

Specialized
Applications
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When compared to other solvent blue dyes, Solvent Blue 83 demonstrates distinct advantages in thermal

performance:

Table 4: Comparison of Solvent Blue 83 with Related Solvent Dyes

Dye Compound
CAS
Number

Heat
Resistance

Key Characteristics

Solvent Blue
83

103220-11-
7

280°C Exceptional thermal stability, triarylmethane
structure [2] [1]

Solvent Blue 4 6786-83-0 Not specified High solubility in organic solvents [2]

Solvent Blue 5 1325-86-6 Not specified Better lightfastness than Solvent Blue 4 [2]

Solvent Blue 2 1325-85-5 Not specified Lower toxicity, used in food packaging [2]

Solvent Blue
104

116-75-6 280°C Similar heat resistance, different chemical

structure [3]

Conclusion

Solvent Blue 83 represents a high-performance coloring option for applications demanding exceptional

thermal stability up to 280°C. Its unique combination of heat resistance, chemical inertness, and solubility

characteristics in organic solvents makes it particularly valuable for plastics, coatings, inks, and specialty

applications where color integrity must be maintained under severe processing conditions. The experimental

protocols provided enable researchers to rigorously evaluate its performance in specific formulations and

applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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